Cas no 1213551-84-8 ((R)-4-Nitro-2,3-dihydro-1H-inden-1-amine)

• Product Name: (R)-4-Nitro-2,3-dihydro-1H-inden-1-amine
• CAS No: 1213551-84-8
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5250339
• Update Time: 2025-06-11

(R)-4-Nitro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-4-Nitro-2,3-dihydro-1H-inden-1-amine
• (1R)-4-nitro-2,3-dihydro-1H-inden-1-amine
• 1H-Inden-1-amine, 2,3-dihydro-4-nitro-, (1R)-

• Inchi： 1S/C9H10N2O2/c10-8-5-4-7-6(8)2-1-3-9(7)11(12)13/h1-3,8H,4-5,10H2/t8-/m1/s1
• InChI Key： RCVWWESVVPXRIX-MRVPVSSYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1CC[C@H]2N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• XLogP3: 1
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (R)-4-Nitro-2,3-dihydro-1H-inden-1-amine

(R)-4-Nitro-2,3-Dihydro-1H-Inden-1-Amine: A Comprehensive Overview

The compound with CAS No. 1213551-84-8, commonly referred to as (R)-4-Nitro-2,3-dihydro-1H-inden-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and its potential applications in various scientific and industrial domains. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of (R)-4-Nitro-2,3-dihydro-1H-inden-1-amine is characterized by a bicyclic framework consisting of an indene ring system with a nitro group at the 4-position and an amine group at the 1-position. The stereochemistry of the molecule is defined by the (R) configuration at the chiral center. This specific arrangement imparts unique electronic and steric properties to the compound, making it a valuable substrate for further chemical transformations. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials and pharmaceutical agents.

One of the most significant aspects of (R)-4-Nitro-2,3-dihydro-1H-inden-1-amine is its synthetic versatility. Researchers have developed various methods to synthesize this compound, including catalytic asymmetric hydrogenation and enantioselective reductions. These methods not only ensure high yields but also provide precise control over the stereochemistry of the product. For instance, a study published in 2023 demonstrated a novel approach using palladium-catalyzed cross-coupling reactions to synthesize this compound with exceptional enantiomeric excess. Such advancements underscore the importance of this molecule in modern organic synthesis.

The applications of (R)-4-Nitro-2,3-dihydro-1H-inden-1-amine are diverse and continually expanding. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, recent research has explored its use in developing novel anti-inflammatory agents and anticancer drugs. Additionally, this compound has shown promise in materials science as a building block for constructing advanced polymers and nanoparticles.

In terms of physical properties, (R)-4-Nitro-2,3-dihydro-1H-inden-1-amine exhibits distinct solubility characteristics and thermal stability. Its ability to dissolve in common organic solvents facilitates its use in various chemical reactions. Furthermore, its thermal stability makes it suitable for high-throughput screening processes in drug discovery.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of (R)-4-Nitro-2,3-dihydroindene amine derivatives. Advanced quantum mechanical calculations have revealed that the nitro group significantly influences the electronic distribution within the molecule, enhancing its reactivity towards nucleophilic substitutions and electrophilic additions. These findings have opened new avenues for designing more efficient synthetic pathways and optimizing reaction conditions.

In conclusion, (R)-4-Nitroindene amine derivatives like CAS No. 1213551848 continue to be a focal point in contemporary chemical research due to their structural uniqueness and functional versatility. As ongoing studies unravel more about their properties and applications, it is evident that these compounds will play an increasingly important role in advancing both scientific knowledge and industrial innovation.